Cas no 25373-61-9 (1-2-Nitro-4-(trifluoromethyl)phenyl-1H-imidazole)

• Product Name: 1-2-Nitro-4-(trifluoromethyl)phenyl-1H-imidazole
• CAS No: 25373-61-9
• MF: C₁₀H₆F₃N₃O₂
• MW: 257.168752193451
• CID: 1078237
• PubChem ID: 728760
• Update Time: 2025-04-20

1-2-Nitro-4-(trifluoromethyl)phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-[2-Nitro-4-(trifluoromethyl)phenyl]-1H-imidazole
• 1-(2-nitro-4-(trifluoromethyl)phenyl)-1H-imidazole
• 1-(2-Nitro-4-trifluormethylphenyl)imidazol
• 1-(2-nitro-4-trifluoromethyl)pyrrole
• 1-(2-nitro-4-trifluoromethyl-phenyl)
• 1-(2-nitro-4-trifluoromethylphenyl)-1H-imidazole
• 1-[2-nitro-4-(trifluoromethyl)phenyl]-1H-pyrrole
• 1-< 2-nitro-4-(trifluoromethyl)phenyl> -1H-pyrrole
• AC1MCWQ1
• AG-D-74866
• CTK4C0458
• SBB101696
• DB-201443
• SCHEMBL2935814
• CS-0268747
• 8B-029
• Z56787848
• MFCD00098107
• AKOS000523369
• AB00709568-01
• 1H-Imidazole, 1-[2-nitro-4-(trifluoromethyl)phenyl]-
• 1-[2-nitro-4-(trifluoromethyl)phenyl]imidazole
• ALBB-015068
• 25373-61-9
• STL412113
• CBDivE_014364
• 1-2-Nitro-4-(trifluoromethyl)phenyl-1H-imidazole

• MDL： MFCD00098107
• Inchi： 1S/C10H6F3N3O2/c11-10(12,13)7-1-2-8(9(5-7)16(17)18)15-4-3-14-6-15/h1-6H
• InChI Key： JSZWGVPOLFJCQQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])N1C=NC=C1)(F)F

Computed Properties

• Exact Mass: 257.04121093g/mol
• Monoisotopic Mass: 257.04121093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6Ų

1-2-Nitro-4-(trifluoromethyl)phenyl-1H-imidazole Security Information

• HazardClass：IRRITANT